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An Objective Comparison of Tungsten, Titanium, and Cobalt Chrome for Scientific Applications

For researchers, scientists, and drug development professionals, the selection of materials is a

critical decision that can significantly impact experimental outcomes and product viability.

Tungsten, titanium, and cobalt chrome are three advanced materials often considered for

applications demanding high strength and durability. This guide provides an objective

comparison of their key mechanical and physical properties, supported by quantitative data and

standardized experimental protocols.

Comparative Analysis of Mechanical and Physical
Properties
The performance of these metals can be quantified through a range of mechanical tests. The

following tables summarize the key properties of tungsten (specifically tungsten carbide, a

common high-strength form), titanium alloys (such as Ti-6Al-4V), and cobalt chrome alloys (like

Co-Cr-Mo).
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Mechanical Property
Tungsten Carbide

(WC)
Titanium (Ti-6Al-4V)

Cobalt Chrome (Co-

Cr-Mo)

Tensile Strength

(MPa)
~1510[1][2][3] 900 - 1300[1][2] 1000 - 1500[2]

Yield Strength (MPa) ~1400 830 - 1100 550 - 1000

Fracture Toughness

(MPa·m¹/²)
7 - 15[4][5] 44 - 100 25 - 100

Density (g/cm³) 14.5 - 15.6[3] 4.43[6] 8.2 - 9.2

Table 1: Comparison of Core Mechanical Properties.

Hardness and

Durability

Tungsten Carbide

(WC)
Titanium (Ti-6Al-4V)

Cobalt Chrome (Co-

Cr-Mo)

Mohs Hardness 8.5 - 9.0[1][3] ~6.0[7] 7.0 - 8.0[7]

Vickers Hardness

(HV)
1800 - 2400[4] ~350 ~400

Rockwell C Hardness

(HRC)
~75[8] ~36[8] ~45

Scratch Resistance Excellent[1][9] Fair[9] Good to Excellent[9]

Corrosion Resistance
Good (binder

dependent)
Excellent[2] Excellent[2]

Table 2: Comparison of Hardness and Durability Characteristics.

In-Depth Experimental Protocols
The data presented above is derived from standardized testing methodologies. Understanding

these protocols is essential for interpreting the results and designing further experiments.

Tensile and Yield Strength Testing (ASTM E8/E8M)
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This test determines the strength and ductility of materials under uniaxial tensile stress.[10][11]

Specimen Preparation: Test samples are machined into a "dog bone" shape with

standardized dimensions to ensure that failure occurs in the central gauge section.[12]

Procedure:

The cross-sectional area of the specimen's gauge length is precisely measured.[13]

The specimen is mounted into a universal testing machine. An extensometer is attached to

the gauge section to measure elongation.[10]

A tensile load is applied at a controlled rate. Per ASTM E8, for determining yield strength,

the rate of stress application in the linear elastic region should be between 1.15 and 11.5

MPa/sec.[12]

The load and elongation are continuously recorded until the specimen fractures.

Data Analysis:

Yield Strength: The stress at which the material begins to deform plastically.

Tensile Strength (Ultimate Tensile Strength): The maximum stress the material can

withstand before fracture.[11]

Hardness Testing
Hardness measures a material's resistance to localized plastic deformation such as scratching

or indentation.

Rockwell Hardness (ASTM E18): This method measures the depth of an indentation

produced by a specific indenter under a given load.[14][15] A preliminary minor load is

applied, followed by a major load, and the hardness value is determined by the difference in

indentation depth.[16] For harder materials like these alloys, the Rockwell C scale (HRC) is

typically used, which employs a diamond indenter and a 150 kgf major load.[17]

Vickers Microhardness (ASTM E384): This test is suitable for small or thin samples and

different microconstituents within a material.[18][19] It uses a square-based pyramid
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diamond indenter.[20][21] The diagonals of the resulting indentation are measured optically,

and the Vickers hardness number (HV) is calculated based on the load and the surface area

of the indentation.[20][21]

Scratch Resistance Testing (ASTM G171)
This test evaluates the resistance of a material's surface to scratching.[22][23]

Procedure:

A diamond stylus with a specific hemispherical tip geometry is used.[23]

The stylus is drawn across the material's surface at a constant, slow speed under a

constant normal force.[24]

The resulting scratch track is examined.

Data Analysis: The average width of the scratch is measured and used to calculate a scratch

hardness number. This method is intended to assess resistance to permanent deformation

from a single point.[23] Catastrophic fracture or delamination of the surface invalidates the

test for determining a scratch hardness number.[22]

Wear Testing (Pin-on-Disc Method - ASTM G99)
This method determines the wear of materials during sliding.[25][26]

Apparatus: A pin or ball specimen is positioned perpendicular to a flat, rotating disc

specimen.[26]

Procedure:

The pin is pressed against the disc with a specific load.

The disc rotates at a set speed for a predetermined sliding distance.[27]

The test is conducted under nominally non-abrasive conditions, and the environment (e.g.,

dry, lubricated, in simulated body fluid) is controlled.[28]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.zwickroell.com/industries/metals/metals-standards/vickers-test-iso-6507/
https://www.emcotest.com/en/hardness-knowledge/overview-of-hardness-testing-methods/vickers-hardness-test
https://www.zwickroell.com/industries/metals/metals-standards/vickers-test-iso-6507/
https://www.emcotest.com/en/hardness-knowledge/overview-of-hardness-testing-methods/vickers-hardness-test
https://standards.iteh.ai/catalog/standards/astm/49b4197e-68d7-4375-82c4-9d46dd82455f/astm-g171-03
https://store.astm.org/g0171-03r17.html
https://store.astm.org/g0171-03r17.html
https://nanovea.com/category/application-notes/mechanical-testing/scratch-testing-scratch-hardness/
https://store.astm.org/g0171-03r17.html
https://standards.iteh.ai/catalog/standards/astm/49b4197e-68d7-4375-82c4-9d46dd82455f/astm-g171-03
https://store.astm.org/g0099-17.html
https://rtec-instruments.com/tribometer/tribometer-applications/astm-g99-17-wear-testing-with-pin-on-disk/
https://rtec-instruments.com/tribometer/tribometer-applications/astm-g99-17-wear-testing-with-pin-on-disk/
https://www.researchgate.net/profile/Priyaranjan-Samal/post/Do-anyone-have-pdf-of-ASTM-G99-17-Standard-Test-Method-for-Wear-Testing-with-a-Pin-on-Disk-Apparatus/attachment/5e4bdd793843b06506dc40a7/AS%3A859911143563266%401582030201677/download/ASTM+G99-17.pdf
https://standards.iteh.ai/catalog/standards/astm/98f1150e-6485-4a0d-ab35-02c88d6f51be/astm-g99-03
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14726215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Wear is reported as volume loss for the pin and the disc, calculated from

mass loss and material density.[27] The coefficient of friction can also be determined during

the test.[25]

Corrosion Resistance Testing (ASTM F746)
This standard is a screening test to rank the resistance of metallic surgical implant materials to

pitting and crevice corrosion.[29][30][31]

Procedure:

A specimen of the material is placed in a testing solution, typically a saline solution that

simulates body fluid.[32]

An electrochemical cell is set up, and the potential of the specimen is scanned.

Data Analysis: The test identifies the potential at which the passive surface layer breaks

down, leading to pitting or crevice corrosion. This breakdown potential is used to rank the

material's corrosion resistance.[33]

Material Selection Pathway
The choice between tungsten, titanium, and cobalt chrome is dictated by the primary

requirements of the application. The following diagram illustrates a logical workflow for material

selection based on key performance criteria.
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Define Primary Application Requirement

Highest Wear/Scratch Resistance?

Best Strength-to-Weight Ratio?

No

Tungsten Carbide
(High Hardness, High Density, Brittle)

Yes

Biocompatibility & Corrosion Resistance Critical?

No

Titanium Alloy
(Excellent Strength-to-Weight, Biocompatible)

Yes

Lightweight is a Priority

Cobalt Chrome Alloy
(Balanced Strength, Wear Resistance, Biocompatible)

Balanced Properties Needed

Click to download full resolution via product page

Caption: A decision-making workflow for material selection.

Summary and Conclusion
Tungsten (Carbide): Offers the highest hardness and tensile strength, making it the superior

choice for applications where wear and scratch resistance are paramount.[1][2] However, its

high density and brittle nature can be limiting factors.[2]

Titanium (Alloys): Its key advantage is an excellent strength-to-weight ratio, coupled with

outstanding corrosion resistance and biocompatibility.[1][2] This makes it ideal for aerospace

and medical implant applications where weight is a critical consideration.[3]

Cobalt Chrome (Alloys): Provides a balanced profile of good strength, excellent wear and

corrosion resistance, and biocompatibility.[1][2] It is often preferred for medical implants that
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require high durability and longevity.[1]

The selection among these three high-performance materials should be based on a thorough

evaluation of the specific demands of the application. For researchers and scientists,

understanding the underlying properties and the standardized methods used to measure them

is crucial for making an informed choice that ensures the reliability and success of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing
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